Cas no 697305-91-2 (BENZENEMETHANOL, 3-NITRO-4-(TRIFLUOROMETHOXY)-)

• Product Name: BENZENEMETHANOL, 3-NITRO-4-(TRIFLUOROMETHOXY)-
• CAS No: 697305-91-2
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• CID: 3378275
• PubChem ID: 58723605
• Update Time: 2025-04-21

BENZENEMETHANOL, 3-NITRO-4-(TRIFLUOROMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANOL, 3-NITRO-4-(TRIFLUOROMETHOXY)-
• 3-Nitro-4-(trifluoromethoxy)benzyl alcohol
• [3-Nitro-4-(trifluoromethoxy)phenyl]methanol
• 697305-91-2
• SCHEMBL6204652

• Inchi： 1S/C8H6F3NO4/c9-8(10,11)16-7-2-1-5(4-13)3-6(7)12(14)15/h1-3,13H,4H2
• InChI Key： PKZJDUBYGUFLFL-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(OC(F)(F)F)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 237.02489216Da
• Monoisotopic Mass: 237.02489216Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.3Ų